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Abstract: This technical guide provides a comprehensive overview of 3-
Methylbenzo[d]isoxazole-5-carbaldehyde, a heterocyclic compound of significant interest in
synthetic and medicinal chemistry. The document details its fundamental physicochemical
properties, including its precise molecular weight. It further explores validated synthetic
protocols, methods for characterization, key aspects of its reactivity, and its established
applications as a versatile building block in drug discovery and materials science. Safety
protocols and handling guidelines are also discussed to ensure safe laboratory practices. This
guide is intended for researchers, chemists, and professionals in the field of drug development
seeking an in-depth understanding of this valuable chemical entity.

Introduction to the Isoxazole Scaffold

The isoxazole ring system, a five-membered heterocycle containing adjacent nitrogen and
oxygen atoms, is a cornerstone of modern medicinal chemistry.[1] Its unique electronic
properties, metabolic stability, and ability to participate in hydrogen bonding have made it a
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"privileged scaffold" in the design of bioactive molecules. Compounds incorporating the
isoxazole moiety exhibit a vast spectrum of pharmacological activities, including anti-
inflammatory, antimicrobial, anticancer, and analgesic properties.[1] Prominent examples of
isoxazole-containing drugs include the antibiotic sulfamethoxazole and the penicillin derivative
cloxacillin, underscoring the scaffold's therapeutic relevance.[1]

3-Methylbenzo[d]isoxazole-5-carbaldehyde belongs to this critical class of compounds. The
presence of a reactive aldehyde group makes it an exceptionally useful synthetic intermediate,
allowing for the facile introduction of diverse functional groups and the construction of more
complex molecular architectures.

Physicochemical and Structural Properties

The fundamental properties of 3-Methylbenzo[d]isoxazole-5-carbaldehyde are essential for
its application in quantitative research and development. These properties dictate its behavior
in solvent systems, its reactivity, and its analytical signature.

Core Data Summary

A summary of the key quantitative data for the compound is presented below.

Property Value Source
Molecular Formula CsHsNO2 [2][3]
Molecular Weight 111.10 g/mol [2][3]
Appearance White to yellow solid [4]
Water Solubility Insoluble [4]

) ] 30-34 °C (for 5-methyl-3-
Melting Point _ [3]
carboxaldehyde isomer)

Topological Polar Surface Area

43.1 A2 [2]
(TPSA)

LogP 0.79552 2]
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Chemical Structure

The structural representation of 3-Methylbenzo[d]isoxazole-5-carbaldehyde is crucial for
understanding its chemical reactivity, particularly the electrophilic nature of the aldehyde carbon
and the aromaticity of the isoxazole ring.

Caption: 2D structure of 3-Methylisoxazole-5-carbaldehyde.

Synthesis and Characterization

The synthesis of substituted isoxazoles is a well-established field, with multicomponent
reactions (MCRs) being a particularly efficient and green strategy.[5] A common and effective
method is the one-pot, three-component condensation of hydroxylamine hydrochloride, a (3-
ketoester (such as ethyl acetoacetate), and an aromatic or aliphatic aldehyde.[6]

General Synthetic Workflow

This approach allows for the rapid assembly of the isoxazole core in a single procedural step,
which is advantageous for efficiency and atom economy. The workflow is catalyzed by a mild
acid and often uses environmentally benign solvents like water.
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Caption: Workflow for one-pot synthesis of isoxazole derivatives.

Example Laboratory Protocol
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The following protocol is adapted from established literature for the synthesis of related (Z)-4-
arylmethylene-3-methyl-isoxazol-5(4H)-ones and illustrates the general procedure.

Materials:

Aromatic Aldehyde (10 mmol)

Ethyl Acetoacetate (10 mmol)

Hydroxylamine Hydrochloride (10 mmol)

Citric Acid (1-2 mmol) as catalyst

Water (10 mL) as solvent

Ethanol for recrystallization
Procedure:

e A mixture of the aromatic aldehyde, ethyl acetoacetate, hydroxylamine hydrochloride, and
citric acid is prepared in water (10 mL).

e The reaction mixture is stirred vigorously at an elevated temperature (typically 60-80°C).

e The reaction progress is monitored by Thin Layer Chromatography (TLC) until completion
(typically 5-24 hours).

o Upon completion, the reaction mixture is cooled to room temperature, causing the crude
product to precipitate.

e The solid is collected by vacuum filtration and washed with cold water.

e The crude product is purified by recrystallization from a suitable solvent, such as ethanol, to
yield the pure isoxazol-5(4H)-one derivative as a crystalline solid.

Structural Characterization

Confirmation of the synthesized structure is achieved through a combination of standard
spectroscopic techniques.
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FT-IR Spectroscopy: Characterization involves identifying the strong carbonyl (C=0)
stretching vibration, typically observed around 1730 cm™1,

'H-NMR Spectroscopy: The proton NMR spectrum will show characteristic signals, including
a singlet for the methyl (CHs) group around & 2.3 ppm and signals for the vinyl and aromatic
protons in their respective regions.

13C-NMR Spectroscopy: The carbon spectrum confirms the presence of the carbonyl carbon
(6 ~168 ppm), the C=N carbon (& ~161 ppm), and the methyl carbon (& ~11-12 ppm), among
others.

Mass Spectrometry (MS): Provides the molecular ion peak, confirming the compound's
molecular weight.

Reactivity and Applications in Drug Development

The aldehyde functionality of 3-Methylbenzo[d]isoxazole-5-carbaldehyde is the primary

center of reactivity, serving as an electrophilic handle for a wide array of chemical

transformations. This makes it an invaluable intermediate for building molecular complexity.

Key Reactions:

Reductive Amination: Reaction with primary or secondary amines followed by reduction to
form substituted amine derivatives.

Wittig Reaction: Conversion of the aldehyde to an alkene.

Condensation Reactions: Formation of imines, hydrazones, or semicarbazones, which can
be bioactive compounds in their own right or serve as further intermediates.[7]

Oxidation/Reduction: The aldehyde can be oxidized to a carboxylic acid or reduced to an
alcohol, providing access to different classes of derivatives.

These transformations enable the use of isoxazole carbaldehydes as starting points for the
synthesis of targeted libraries of compounds for screening in drug discovery programs.[8][9]
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Caption: Applications of isoxazole carbaldehydes as versatile intermediates.

Safety, Handling, and Storage

Proper handling of 3-Methylbenzo[d]isoxazole-5-carbaldehyde is essential to ensure
laboratory safety. Based on data for related hazardous chemicals, the following guidelines
should be strictly followed.[10]

o Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles
conforming to EN166 standards, and a lab coat.[10][11] If dust formation is possible, use a
certified dust mask (e.g., N95).[3]

o Handling: Use the chemical in a well-ventilated area or a chemical fume hood.[10] Avoid
contact with skin, eyes, and clothing.[12] Prevent ingestion and inhalation. Do not eat, drink,
or smoke in the work area.[10] Wash hands thoroughly after handling.

o First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical
attention if irritation persists.[10]

o Skin Contact: Wash off immediately with soap and plenty of water. Get medical advice if

skin irritation occurs.[10]
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o Ingestion: If swallowed, call a poison center or doctor. Rinse mouth with water.[10]

o Inhalation: Move the victim to fresh air. Seek medical attention if you feel unwell.[10]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12] Keep
away from incompatible materials such as strong oxidizing agents.[13]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[10]

Conclusion

3-Methylbenzo[d]isoxazole-5-carbaldehyde is a compound of significant utility, defined by its
precise molecular weight of 111.10 g/mol and its versatile aldehyde functional group. Its
synthesis is readily achievable through efficient, one-pot multicomponent strategies. The
compound serves as a critical intermediate in the development of new pharmaceuticals,
agrochemicals, and materials, leveraging the proven biological importance of the isoxazole
scaffold. Adherence to strict safety protocols is mandatory for its handling. This guide provides
the foundational knowledge required for researchers to effectively and safely utilize this potent
chemical building block in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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